Cas no 1504293-00-8 (3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 1504293-00-8
- EN300-1830438
-
- Inchi: 1S/C12H14O3/c1-12(2)9(10(12)11(14)15)7-5-3-4-6-8(7)13/h3-6,9-10,13H,1-2H3,(H,14,15)
- InChI Key: OCTPPVLBAGHHNL-UHFFFAOYSA-N
- SMILES: OC(C1C(C2C=CC=CC=2O)C1(C)C)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830438-0.05g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-0.1g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-0.25g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-0.5g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-1.0g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1830438-2.5g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-5.0g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1830438-10.0g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1830438-1g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1830438-5g |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid |
1504293-00-8 | 5g |
$3520.0 | 2023-09-19 |
3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
Recent Advances in the Study of 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1504293-00-8)
In recent years, the compound 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1504293-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and hydroxyphenyl moiety, has demonstrated promising biological activities, making it a subject of extensive investigation for potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.
The synthesis of 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-catalyzed cyclopropanation, achieving a 78% yield with high enantioselectivity. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies. Additionally, the study highlighted the importance of the hydroxyphenyl group in stabilizing the cyclopropane ring, which is essential for the compound's biological activity.
Recent pharmacological investigations have focused on the compound's potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits potent inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammation. The study utilized in vitro models of macrophage activation and showed a dose-dependent reduction in pro-inflammatory cytokine production. These findings suggest that the compound could be a viable candidate for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's potential neuroprotective properties. A 2023 study in ACS Chemical Neuroscience explored its effects on oxidative stress-induced neuronal damage. The results indicated that 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid significantly attenuated reactive oxygen species (ROS) production and improved cell viability in primary cortical neurons. The study proposed that the compound's antioxidant activity is mediated through the activation of the Nrf2-ARE pathway, a critical cellular defense mechanism against oxidative stress. These findings open new avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's.
Despite these promising results, challenges remain in the clinical translation of 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for further pharmacokinetic and toxicological studies to assess the compound's safety and bioavailability. The review also emphasized the importance of structural modifications to enhance its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial to advancing this compound toward preclinical and clinical development.
In conclusion, 3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1504293-00-8) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory and neuroprotective activities. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for future research. However, further studies are needed to address the remaining challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering exciting opportunities for innovation in pharmaceutical development.
1504293-00-8 (3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)